Cas no 22097-11-6 (Benzo[d][1,2,3]thiadiazole-6-carboxylic acid)

Benzo[d][1,2,3]thiadiazole-6-carboxylic acid structure
22097-11-6 structure
Product Name:Benzo[d][1,2,3]thiadiazole-6-carboxylic acid
CAS No:22097-11-6
MF:C7H4N2O2S
MW:180.183859825134
CID:890407
PubChem ID:820272
Update Time:2025-09-23

Benzo[d][1,2,3]thiadiazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • Benzo[d][1,2,3]thiadiazole-6-carboxylic acid
    • 1,2,3-BENZOTHIADIAZOLE-6-CARBOXYLIC ACID
    • AG-B-76619
    • AO-289
    • Benzo[1,2,3]thiadiazol-6-carbonsaeure
    • benzo[1,2,3]thiadiazole-6-carboxylic acid
    • CTK7I8553
    • SBB089661
    • Inchi： 1S/C7H4N2O2S/c10-7(11)4-1-2-5-6(3-4)12-9-8-5/h1-3H,(H,10,11)
    • InChI Key： MAVGJFQJGJJXPD-UHFFFAOYSA-N
    • SMILES： S1C2C=C(C(=O)O)C=CC=2N=N1

Computed Properties

  • Exact Mass: 179.99900
  • Monoisotopic Mass: 179.99934855g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 91.3Ų

Experimental Properties

  • Density: 1.608±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (1.2 g/l) (25 º C),
  • PSA: 91.32000
  • LogP: 1.38950

Benzo[d][1,2,3]thiadiazole-6-carboxylic acid Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Benzo[d][1,2,3]thiadiazole-6-carboxylic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:22097-11-6)Benzo[d][1,2,3]thiadiazole-6-carboxylic acid
Order Number:A905787
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:21
Price ($):450.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:22097-11-6)Benzo[d][1,2,3]thiadiazole-6-carboxylic acid
A905787
Purity:99%
Quantity:1g
Price ($):450.0
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